Cas no 67675-13-2 (12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid)

12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid structure
67675-13-2 structure
Product Name:12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid
CAS No:67675-13-2
MF:C20H32O4
MW:336.465686798096
CID:966656
Update Time:2023-08-02

12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid Chemical and Physical Properties

Names and Identifiers

    • 12-HPETE
    • 12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
    • 12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid
    • Inchi: 1S/C20H32O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h7-11,13-14,17,19,23H,2-6,12,15-16,18H2,1H3,(H,21,22)/b9-7+,11-8+,13-10+,17-14+
    • InChI Key: ZIOZYRSDNLNNNJ-GIZKKEBHSA-N
    • SMILES: O(C(/C=C/C=C/C/C=C/CCCC(=O)O)C/C=C/CCCCC)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 408
  • Topological Polar Surface Area: 66.8
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